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Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623

Chemical Formula: C2H2CrOa

Chromous formate, also known as chromium(ll) formate, is an inorganic compound with the
chemical formula C2H2CrOa.[1] It consists of a chromium atom in the +2 oxidation state
coordinated to two formate ligands. The IUPAC name for this compound is chromium(2+)
diformate.[1] It also exists in a hydrated form, chromous formate monohydrate (C2H4CrOs).[2]

Physicochemical Properties

Chromous formate is a compound whose detailed physicochemical properties are not
extensively documented in readily available literature. However, some key computed properties
are summarized in the table below. For comparison, data for the related and more extensively
studied chromium(ll) acetate is also included.

Chromous Formate Chromous Formate

Property Reference
(Anhydrous) (Monohydrate)
Molecular Formula C2H2CrOa C2HaCrOs [1]
Molecular Weight 142.03 g/mol 160.05 g/mol [1112]
White needle-like
Appearance - [3]
crystals
CAS Number 4493-37-2 - [1]
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Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for high-purity chromous formate is
not widely published. However, its synthesis can be inferred from the well-established methods
for preparing other chromium(ll) carboxylates, such as chromium(ll) acetate. The general
approach involves the reduction of a chromium(lll) salt in an acidic medium in the presence of
the corresponding carboxylic acid or its salt, all under an inert atmosphere to prevent the rapid
oxidation of the chromium(Il) product.

Experimental Protocol: Synthesis of Chromous Formate
(Adapted from Chromium(ll) Acetate Synthesis)

This protocol is based on the principles of chromium(ll) acetate synthesis and should be
performed under a continuous stream of an inert gas like nitrogen or argon.

Materials:

e Chromium(lll) chloride hexahydrate (CrCls-6H20)

Zinc powder or granules (high purity)

Formic acid (HCOOH)

Deoxygenated water

Ethanol (deoxygenated)

Diethyl ether (deoxygenated)
Procedure:

o Preparation of Chromous Solution: A solution of chromium(lll) chloride hexahydrate in
deoxygenated water is prepared in a flask equipped with a gas inlet and outlet.

o Reduction of Cr(Ill) to Cr(Il): Zinc powder or granules are added to the acidic solution of
Cr(lll) chloride. The mixture is stirred until the color of the solution changes from green to a
clear, sky blue, indicating the formation of the [Cr(H20)e]?* ion. This reduction is an
exothermic process.
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o Formation and Precipitation of Chromous Formate: A saturated solution of sodium formate
in deoxygenated water is slowly added to the blue chromous chloride solution. Chromous
formate, being less soluble, will precipitate out of the solution.

« |solation and Purification: The precipitate is collected by filtration under an inert atmosphere.
The collected solid is then washed sequentially with deoxygenated water, ethanol, and
diethyl ether to remove any unreacted starting materials and byproducts.

e Drying and Storage: The final product is dried under vacuum and must be stored in a tightly
sealed container under an inert atmosphere to prevent oxidation.

Logical Workflow for the Synthesis of Chromous Formate

Caption: A flowchart illustrating the synthesis of chromous formate.

Molecular Structure and Bonding

A defining feature of chromium(ll) carboxylates is the presence of a quadruple bond between
the two chromium atoms in a dimeric structure. While the crystal structure of chromous
formate is not as extensively studied as that of chromous acetate, it is expected to adopt a
similar paddlewheel structure. In this structure, two chromium atoms are bridged by four
formate ligands. The coordination sphere of each chromium atom is completed by a water
molecule at the axial position.

The quadruple bond in these dimers consists of one sigma (o), two pi (1), and one delta (d)
bond, resulting from the overlap of the d-orbitals of the two chromium atoms. This short and
strong metal-metal bond is responsible for the diamagnetic nature of many of these
compounds at room temperature.

Applications in Research and Development

Chromous formate, as a representative of chromium(ll) compounds, holds potential in several
areas of chemical research, although specific applications in drug development are not yet
well-established.

Reducing Agent in Organic Synthesis
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The primary utility of chromous salts is as potent and often selective reducing agents. The
Cr(ID/Cr(111) redox couple has a standard potential that makes it suitable for a variety of
transformations. While specific examples utilizing chromous formate are scarce in the
literature, the analogous chromous acetate is known to effect the reduction of various functional
groups.

Catalyst in Chemical Reactions

Chromium compounds, in general, are known to be effective catalysts for various organic
reactions, including polymerization and oxidation.[3] While the catalytic activity of chromous
formate itself is not extensively explored, its potential as a precursor for catalytically active
species or as a catalyst in its own right remains an area for further investigation.

Biological Activity and Relevance to Drug
Development

The biological role of chromium is complex, with trivalent chromium (Cr(lIl)) being considered
an essential trace element involved in glucose and lipid metabolism, while hexavalent
chromium (Cr(V1)) is a known carcinogen. The biological activity of divalent chromium (Cr(ll))
compounds like chromous formate is less understood.

The cellular uptake of chromium is highly dependent on its oxidation state and the ligands to
which it is coordinated. Cr(VI), as chromate, readily enters cells through anion transport
channels. In contrast, Cr(lll) complexes have a much slower rate of cellular uptake.[4][5] It is
hypothesized that any biological effects of externally administered chromium(ll) would likely be
mediated by its oxidation to chromium(lIl) and subsequent interactions.

Potential Signaling Pathway of Chromium in a Biological System

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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